Cas no 926254-12-8 (1-(3,4-dichlorophenyl)-6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid)

• Product Name: 1-(3,4-dichlorophenyl)-6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid
• CAS No: 926254-12-8
• MF: C₁₁H₈Cl₂N₂O₃
• MW: 287.09882068634
• CID: 4665592
• PubChem ID: 16769520
• Update Time: 2025-10-29

1-(3,4-dichlorophenyl)-6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinecarboxylic acid, 1-(3,4-dichlorophenyl)-1,4,5,6-tetrahydro-6-oxo-
• 1-(3,4-Dichlorophenyl)-1,4,5,6-tetrahydro-6-oxo-3-pyridazinecarboxylic acid
• 1-(3,4-DICHLOROPHENYL)-6-OXO-1,4,5,6-TETRAHYDROPYRIDAZINE-3-CARBOXYLIC AC+
• 1-(3,4-dichlorophenyl)-6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid

• Inchi： 1S/C11H8Cl2N2O3/c12-7-2-1-6(5-8(7)13)15-10(16)4-3-9(14-15)11(17)18/h1-2,5H,3-4H2,(H,17,18)
• InChI Key： YKEAVZCIRKMNLH-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NN(C2=CC=C(Cl)C(Cl)=C2)C(=O)CC1

Additional information on 1-(3,4-dichlorophenyl)-6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid

Comprehensive Overview of 1-(3,4-dichlorophenyl)-6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid (CAS No. 926254-12-8)

The compound 1-(3,4-dichlorophenyl)-6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid (CAS No. 926254-12-8) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a tetrahydropyridazine core and a carboxylic acid functional group, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

One of the most searched questions about this compound is: "What are the biological activities of 1-(3,4-dichlorophenyl)-6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid?" Preliminary studies suggest that its dichlorophenyl moiety may contribute to its ability to interact with biological targets, such as kinases or G-protein-coupled receptors (GPCRs). This aligns with the growing trend in AI-driven drug discovery, where computational models are used to predict the bioactivity of novel compounds like this one.

Another hot topic in the scientific community is sustainable synthesis. The demand for eco-friendly methods to produce complex molecules like CAS No. 926254-12-8 has surged. Researchers are exploring catalytic processes and green solvents to optimize its synthesis, reducing environmental impact while maintaining high yields. This approach resonates with the broader push for green chemistry in pharmaceutical manufacturing.

The carboxylic acid group in this compound also opens doors for derivatization, a key strategy in medicinal chemistry. Scientists frequently search for "How to modify 1-(3,4-dichlorophenyl)-6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid for enhanced bioavailability?" Common modifications include esterification or amide formation, which can improve solubility and membrane permeability—critical factors in drug development.

Analytical characterization of this compound is another area of interest. Techniques like HPLC, NMR, and mass spectrometry are essential for verifying its purity and structure. With the rise of high-throughput screening, reliable analytical data for CAS No. 926254-12-8 is crucial for researchers integrating it into large-scale compound libraries.

In summary, 1-(3,4-dichlorophenyl)-6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid represents a promising scaffold in modern chemistry. Its potential applications span from drug discovery to material science, driven by its adaptable structure and the scientific community's focus on sustainable and AI-enhanced research methodologies.